2-(3-ethoxyphenyl)acetic Acid

• IUPAC Name: 2-(3-ethoxyphenyl)acetic acid
• InChI: InChI=1S/C10H12O3/c1-2-13-9-5-3-4-8(6-9)7-10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key: HRFLULLBPLPBSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CC(=O)O
• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol

Description

2-(3-ethoxyphenyl)acetic Acid, also known as (3-ethoxyphenyl)acetic acid, is a chemical compound with the CAS Number: 72775-83-8. It has a molecular weight of 180.2 and its IUPAC name is (3-ethoxyphenyl)acetic acid.

Molecular Structure Analysis

The InChI code for 2-(3-ethoxyphenyl)acetic Acid is 1S/C10H12O3/c1-2-13-9-5-3-4-8(6-9)7-10(11)12/h3-6H,2,7H2,1H3,(H,11,12). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The density of 2-(3-ethoxyphenyl)acetic Acid is approximately 1.1±0.1 g/cm³. It has a boiling point of 318.0±17.0 °C at 760 mmHg. The vapour pressure is 0.0±0.7 mmHg at 25°C. The enthalpy of vaporization is 59.1±3.0 kJ/mol. The flash point is 125.6±14.4 °C. The index of refraction is 1.531. The molar refractivity is 48.7±0.3 cm³.

Scientific Research Applications

Crystallography and Structural Studies

Understanding the crystal structure of 2-(3-ethoxyphenyl)acetic acid provides insights into molecular interactions:

• Hydrogen Bonding : Researchers study the hydrogen bonds between carboxylate groups in its crystal lattice. .

Safety and Hazards

The safety information for 2-(3-ethoxyphenyl)acetic Acid includes several hazard statements: H315, H319, H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Synthesis routes and methods I

Procedure details

A solution of methyl 3-ethoxyphenylacetate (92.6 g, 0.4 mole) in methanol (600 ml) and 6.25 N NaOH (400 ml) was stirred overnight at room temperature and then filtered and concentrated in vacuo to remove the methanol. The solution was adjusted to pH 1 with concentrated HCl, the resulting precipitate filtered, washed with ice water, and dried under high vacuum to give 3-ethoxyphenyl acetic acid (74.5 g). M.p=89-90° C. 1H NMR (DMSO-d6, 200 MHz) δ: 1.30 (6, J=7 Hz, 3H, CH3), 3.50 (s, 2H, ArCH2), 3.98 (q, J=7 Hz, 2H, ethyl CH2), 6.75-6.80 (m, 3H, Ar), 7.14-7.23 (m, 1H, Ar). (Lit. ref.: J. Med.Chem, 1980, 23(4) 437-444.

Synthesis routes and methods II

Procedure details

Methyl 3-ethoxyphenylacetate (7.5 g, 38.6 mmol) was dissolved in ethanol (15 mL) and 1N NaOH (40 mL) was added. The mixture was stirred at room temperature for 30 minutes then acidified by addition of 1N hydrochloric acid (45 mL). A white precipitate formed which was filtered, washed with 1N HCl, water and dried to afford 3-ethoxyphenylacetic acid (6.4 g, 92%). 1H NMR (CDCl3) δ 7.20 (1H, dd), 6.8 (3H, m), 4.0 (2H, q), 3.6 (2H, s), 1.4 (3H, t).